![molecular formula C9H7F3O2 B3058477 Ethanone, 2-hydroxy-1-[4-(trifluoromethyl)phenyl]- CAS No. 89630-28-4](/img/structure/B3058477.png)
Ethanone, 2-hydroxy-1-[4-(trifluoromethyl)phenyl]-
Cat. No. B3058477
Key on ui cas rn:
89630-28-4
M. Wt: 204.15 g/mol
InChI Key: HVNDDPHQGGNGQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][CH2:2][C:3](=[O:4])[c:5]1[cH:6][cH:7][c:8]([C:11]([F:12])([F:13])[F:14])[cH:9][cH:10]1.[CH3:19][OH:20].[CH:15](=[O:16])[O-:17].[Na+:18]>>[CH2:2]([C:3](=[O:4])[c:5]1[cH:6][cH:7][c:8]([C:11]([F:12])([F:13])[F:14])[cH:9][cH:10]1)[OH:16]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(CBr)c1ccc(C(F)(F)F)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=C[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Outcomes
Product
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Name
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Type
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product
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Smiles
|
O=C(CO)c1ccc(C(F)(F)F)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
